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LOS ALAMOS, N.M., December 14, 2025 – Los Alamos National Laboratory (LANL), a

cornerstone of scientific and national security research, continues to advance its

supercomputing capabilities with the recent deployment of innovative systems. This guide

provides a comparative analysis of LANL's supercomputing power against top-ranked

international systems, offering researchers, scientists, and drug development professionals a

clear perspective on the current high-performance computing (HPC) landscape.

Los Alamos is actively deploying its next-generation supercomputer, Crossroads, which is

anticipated to deliver a four- to eight-fold performance improvement on critical national security

simulations compared to its predecessor, Trinity.[1][2][3] The laboratory has also introduced

Venado, a system designed to accelerate artificial intelligence and machine learning workloads,

leveraging the power of NVIDIA's Grace Hopper Superchips.[4][5] Furthermore, LANL has

announced two new supercomputers, Mission and Vision, to be developed in partnership with

HPE and NVIDIA, further solidifying its commitment to leadership in the exascale and AI

computing era.[6][7]

This analysis benchmarks LANL's systems against the most powerful supercomputers globally,

as ranked by the November 2024 TOP500 and HPCG (High-Performance Conjugate
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Gradients) lists.

Global Supercomputing Landscape: A Quantitative
Comparison
The following table summarizes the key performance metrics of leading international

supercomputers and provides context for the capabilities of Los Alamos's systems. While

official benchmark results for Venado and Crossroads are not yet publicly available, their

architectural details and expected performance offer valuable insights.
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Note: Rmax and Rpeak values are based on the LINPACK benchmark. HPCG scores provide a

different perspective on performance for a wider range of applications. "N/A" indicates that the

data is not available or not yet submitted.
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Experimental Protocols: Understanding the
Benchmarks
The performance of supercomputers is evaluated using standardized benchmarks. The two

primary benchmarks referenced in this guide are the High-Performance LINPACK (HPL) and

the High-Performance Conjugate Gradients (HPCG) benchmarks.

High-Performance LINPACK (HPL) Benchmark
The LINPACK benchmark is the industry standard for ranking the world's fastest

supercomputers on the TOP500 list.[8]

Objective: To measure a system's floating-point computing power by solving a dense system

of linear equations (Ax = b).[8][9]

Methodology: The benchmark involves generating a large, random, dense matrix (A) and a

corresponding vector (b) and then solving for the unknown vector (x). The primary

computational task is the LU factorization of the matrix A with partial pivoting.[10] The size of

the matrix is chosen to be as large as possible to fully utilize the system's memory and

computational resources. The performance is measured in floating-point operations per

second (FLOPS).[8]

Significance: HPL is a measure of a system's ability to perform computationally intensive

tasks and is a good indicator of its peak performance. However, it may not be representative

of the performance of a broader range of scientific applications that involve more complex

data access patterns.[10]

High-Performance Conjugate Gradients (HPCG)
Benchmark
The HPCG benchmark is designed to complement the HPL benchmark by assessing the

performance of a system on a different class of problems that are more representative of real-

world scientific and engineering applications.[11]

Objective: To measure the performance of a system while solving a sparse system of linear

equations using a preconditioned conjugate gradient (PCG) method.[11][12]
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Methodology: The benchmark generates a sparse linear system that mimics the

computational kernels found in many scientific simulations, such as those involving finite

element or finite volume methods.[12] The PCG algorithm involves a series of sparse matrix-

vector multiplications, vector updates, and dot products, which stress the memory and

interconnect subsystems of a supercomputer.[11][13] The performance is reported in

FLOPS, but the values are typically a small fraction of the HPL results due to the memory-

bound nature of the computation.

Significance: HPCG provides a more realistic measure of a system's performance on a wider

range of applications, particularly those that are limited by memory bandwidth and network

latency rather than raw floating-point capability.[14]

Visualizing High-Performance Computing
Workflows
To better understand the processes involved in utilizing these powerful machines, the following

diagrams illustrate a typical experimental workflow and the logical flow of the benchmarking

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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